Cas no 145300-45-4 (N-4-(1,3-Thiazolan-2-yl)phenylacetamide)

• Product Name: N-4-(1,3-Thiazolan-2-yl)phenylacetamide
• CAS No: 145300-45-4
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• MDL: MFCD09027147
• CID: 134498
• PubChem ID: 18526241
• Update Time: 2025-10-28

N-4-(1,3-Thiazolan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(2-thiazolidinyl)phenyl]-
• 4-(1,3-THIAZOLIDIN-2-YL)ACETANILIDE
• N-[4-(1,3-thiazolan-2-yl)phenyl]acetaMide
• N-[4-(1,3-thiazolidin-2-yl)phenyl]acetamide
• N-(4-(1,3-thiazolidin-2-yl)phenyl)acetamide
• thiazolanylphenylacetamide
• 4-(1,3-Thiazolan-2-yl)acetanilide
• A926184
• N-(4-(Thiazolidin-2-yl)phenyl)acetamide
• AKOS005073216
• J-523028
• CS-0328707
• MFCD09027147
• DTXSID30594821
• FT-0681143
• 145300-45-4
• UTUASLMFNMSSIQ-UHFFFAOYSA-N
• KA-0741
• Acetamide, N-[4-(2-thiazolidinyl)phenyl]-
• N-[4-(2-Thiazolidinyl)phenyl]acetamide, 97%
• N-4-(1,3-Thiazolan-2-yl)phenylacetamide

• MDL： MFCD09027147
• Inchi： 1S/C11H14N2OS/c1-8(14)13-10-4-2-9(3-5-10)11-12-6-7-15-11/h2-5,11-12H,6-7H2,1H3,(H,13,14)
• InChI Key： UTUASLMFNMSSIQ-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 222.08300
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Melting Point: 156-158
• PSA: 66.43000
• LogP: 2.38180

N-4-(1,3-Thiazolan-2-yl)phenylacetamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-4-(1,3-Thiazolan-2-yl)phenylacetamide

Professional Introduction to N-4-(1,3-Thiazolan-2-yl)phenylacetamide (CAS No. 145300-45-4)

N-4-(1,3-Thiazolan-2-yl)phenylacetamide, a compound with the chemical identifier CAS No. 145300-45-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural motif of this molecule, featuring a phenylacetamide moiety linked to a thiazole ring, makes it a promising candidate for further investigation into its biological activities and therapeutic implications.

The synthesis of N-4-(1,3-Thiazolan-2-yl)phenylacetamide involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the thiazole ring into the phenylacetamide backbone is particularly noteworthy, as thiazole derivatives are known for their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in various research settings.

In recent years, there has been a growing interest in the development of novel thiazole-based compounds due to their unique structural features and biological functionalities. The presence of the thiazole ring in N-4-(1,3-Thiazolan-2-yl)phenylacetamide not only contributes to its chemical diversity but also enhances its potential as a pharmacological agent. This compound has been the subject of several studies aimed at elucidating its mechanism of action and exploring its potential therapeutic applications.

One of the most compelling aspects of N-4-(1,3-Thiazolan-2-yl)phenylacetamide is its potential role in modulating cellular signaling pathways. Research has indicated that this compound may interact with various targets within the cell, including enzymes and receptors that are involved in processes such as inflammation and cancer progression. By understanding these interactions, scientists can develop more targeted therapies that minimize side effects and improve patient outcomes.

The pharmacokinetic properties of N-4-(1,3-Thiazolan-2-yl)phenylacetamide are also an area of active investigation. Studies have shown that this compound exhibits favorable solubility and stability characteristics, which are essential for its formulation into effective pharmaceutical products. Additionally, preliminary toxicology studies suggest that it is well-tolerated at relevant doses, further supporting its potential as a viable therapeutic agent.

Another exciting aspect of N-4-(1,3-Thiazolan-2-yl)phenylacetamide is its potential application in the treatment of neurological disorders. The thiazole ring is known to have neuroprotective properties, and this compound has shown promise in preclinical models as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly significant given the increasing prevalence of neurodegenerative diseases worldwide.

The development of N-4-(1,3-Thiazolan-2-yl)phenylacetamide also underscores the importance of interdisciplinary collaboration in drug discovery. By combining expertise from fields such as organic chemistry, medicinal chemistry, and pharmacology, researchers can accelerate the process of identifying and validating new therapeutic agents. This collaborative approach is essential for bringing innovative treatments to patients who need them most.

Looking ahead, the future prospects for N-4-(1,3-Thiazolan-2-yl)phenylacetamide are bright. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing any potential adverse effects. Additionally, clinical trials are being planned to evaluate its efficacy in humans for various therapeutic indications. These efforts represent a significant step forward in the quest to develop novel treatments for some of the most challenging diseases faced by society today.

In conclusion, N-4-(1,3-Thiazolan-2-yl)phenylacetamide (CAS No. 145300-45-4) is a compound with immense potential in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further investigation into its therapeutic applications. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to make significant contributions to medicine and healthcare in the years to come.